Cas no 6941-62-4 (1-(4-tert-butylphenyl)-2-hydroxy-2-methylpropan-1-one)

• Product Name: 1-(4-tert-butylphenyl)-2-hydroxy-2-methylpropan-1-one
• CAS No: 6941-62-4
• MF: C₉H₂₂N₂O₄S₂
• MW: 286.41198015213
• CID: 1736671
• PubChem ID: 237374
• Update Time: 2025-04-21

1-(4-tert-butylphenyl)-2-hydroxy-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-2-hydroxy-2-methylpropan-1-one
• 1-(4-tert-Butylphenyl)-2-hydroxy-2-methyl-1-propanone
• 1-(4-(1,1-Dimethylethyl)phenyl)-2-hydroxy-2-methylpropan-1-one
• 1-[4-(1,1-dimethylethyl)phenyl]-2-hydroxy-2-methylpropan-1-one
• EINECS 270-044-5
• AC1Q5DSY
• SureCN305930
• AC1L37A0
• CTK8D7495
• KST-1B7611
• 1-(4-tert-Butylphenyl)-2-hydroxy-2-methyl-1-propanone; 1-(4-(1,1-Dimethylethyl)phenyl)-2-hydroxy-2-methylpropan-1-one; 1-[4-(1,1-dimethylethyl)phenyl]-2-hydroxy-2-methylpropan-1-one; EINECS 270-044-5; AC1Q5DSY; SureCN305930; AC1L37A0; CTK8D7495; KST-1B7611;
• NSC-40791
• 6941-62-4
• N~1~,N~3~-Di(propan-2-yl)propane-1,3-disulfonamide
• NSC40791
• DTXSID20989247

• Inchi： 1S/C9H22N2O4S2/c1-8(2)10-16(12,13)6-5-7-17(14,15)11-9(3)4/h8-11H,5-7H2,1-4H3
• InChI Key： SCABLEOZGMWRLB-UHFFFAOYSA-N
• SMILES： S(CCCS(NC(C)C)(=O)=O)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 286.10226
• Monoisotopic Mass: 286.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 92.34
• LogP: 2.97550